BENGHE Foundational & Exploratory

Check Availability & Pricing

Data Presentation: Quantitative Comparison of
Amlodipine Enantiomers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (+)-Amlodipine

Cat. No.: B1678800

The pharmacological activity of amlodipine is highly stereospecific, with the (S)-enantiomer
being the primary contributor to its L-type calcium channel blocking effects.[5] The following
tables summarize the quantitative data from various studies, highlighting the differences in

binding affinity and functional blockade between the enantiomers.

Table 1: Binding Affinity of Amlodipine Enantiomers to L-type Calcium Channels

B_max
Enantiomer Preparation Ligand K_d (nM) (pmolimg Reference
protein)

(-)- Rat cardiac o
[3H]amlodipin 1.64£0.17 0.45 +0.08 [6]

e

Amlodipine membranes

Table 2: Functional Blockade of L-type Calcium Current (I_Ca-L) by (S)-Amlodipine in Rat
Ventricular Myocytes
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Shift in Half- Shift in Half-
Activation Inactivation Reference

Concentration % Blockade of

(umoliL) L Voltage (mV) Voltage (mV)

0.1 1.5+0.2 -16.01 + 1.65 -27.16 + 4.48 [5]
0.5 254 +£53 -17.61 £ 1.60 -28.69 £ 4.52 [5]
1 65.2+7.3 -20.17 £1.46 -31.19+4.17 [5]
5 78.4+8.1 -21.87 £1.69 -32.63+4.34 [5]
10 94.2+5.0 -24.09 £1.87 -35.16 £ 4.46 [5]

Note: (R)-Amlodipine at the same concentrations had no significant effect on I_Ca-L.[5]

Table 3: Comparative Potency of Amlodipine Enantiomers

. Relative Affinity for L-type
Enantiomer . Reference
Calcium Channel Receptor

~1000 times greater than (R)-

S)-Amlodipine 3][7
(5) P Amlodipine BIL7]
(R)-Amlodipi ~1000 times weaker than (S)- 71l
-Amlodipine
P Amlodipine

Signaling Pathways

The two enantiomers of amlodipine interact with the cardiovascular system through distinct
signaling pathways. The (S)-enantiomer acts as a canonical L-type calcium channel blocker,
while the (R)-enantiomer has been shown to induce nitric oxide release.

(S)-Amlodipine Signaling Pathway

The primary mechanism of action for (S)-Amlodipine is the blockade of L-type calcium channels
in vascular smooth muscle cells.[9][10] This inhibition of calcium influx leads to a cascade of
intracellular events culminating in vasodilation and a reduction in blood pressure.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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